Cas no 1171916-91-8 ((1-Isobutyryl-piperidin-4-yl)acetic Acid)

• Product Name: (1-Isobutyryl-piperidin-4-yl)acetic Acid
• CAS No: 1171916-91-8
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 3047203
• PubChem ID: 46737097
• Update Time: 2024-11-05

(1-Isobutyryl-piperidin-4-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (1-Isobutyryl-piperidin-4-yl)-acetic acid
• 2-(1-Isobutyrylpiperidin-4-yl)acetic acid
• 1171916-91-8
• AKOS015837588
• SCHEMBL23188105
• 2-(1-Isobutyrylpiperidin-4-yl)aceticacid
• CS-0321253
• CCG-209634
• A1-07663
• WWB91691
• [1-(2-methylpropanoyl)piperidin-4-yl]acetic acid
• 2-[1-(2-methylpropanoyl)piperidin-4-yl]acetic acid
• (1-Isobutyryl-piperidin-4-yl)acetic Acid

• Inchi： 1S/C11H19NO3/c1-8(2)11(15)12-5-3-9(4-6-12)7-10(13)14/h8-9H,3-7H2,1-2H3,(H,13,14)
• InChI Key： YYUURAINPBATFU-UHFFFAOYSA-N
• SMILES： N1(C(=O)C(C)C)CCC(CC(O)=O)CC1

Computed Properties

• Exact Mass: 213.136
• Monoisotopic Mass: 213.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines